molecular formula C20H24N2O4S B2885742 N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide CAS No. 922097-66-3

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide

Cat. No. B2885742
CAS RN: 922097-66-3
M. Wt: 388.48
InChI Key: SJRDYGQHHXFBHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide” is a chemical compound with the molecular formula C₂₃H₂₇F₃N₂O₄S . It has a mass of 484.164±0 dalton .


Molecular Structure Analysis

The canonical SMILES representation of the molecule is CCN1C2=C (C=C (C=C2)N (CC (F) (F)F)S (=O) (=O)C3=CC (=C (C=C3)C)C)OCC (C1=O) (C)C . This provides a text representation of the structure of the molecule.


Physical And Chemical Properties Analysis

The compound has a molecular formula of C₂₃H₂₇F₃N₂O₄S and a mass of 484.164±0 dalton . Other physical and chemical properties are not available in the sources I have access to.

Scientific Research Applications

Carbonic Anhydrase Inhibition for Therapeutic Applications

A novel class of [1,4]oxazepine-based primary sulfonamides demonstrated strong inhibition of human carbonic anhydrases, which are therapeutically relevant enzymes. This inhibition suggests potential applications in treating conditions related to aberrant carbonic anhydrase activity, such as glaucoma, epilepsy, and certain types of cancer (Sapegin et al., 2018).

Synthesis and Characterization of Quinazoline Sulfonamide Derivatives

The synthesis and structural characterization of quinazolin-4-yl-aminobenzenesulfonamide derivatives were explored. These compounds exhibited moderate antibacterial activity and excellent antifungal activity, highlighting their potential as lead compounds for the development of new antimicrobial agents (Kumar et al., 2018).

Antifungal and Anti-HIV Activities

Novel sulfonamide derivatives were synthesized and screened for their antifungal and anti-HIV activities. This research underscores the potential of sulfonamide derivatives in developing new therapies for infectious diseases (Zareef et al., 2007).

Anticancer Activity through DNA Interaction

Mixed-ligand copper(II)-sulfonamide complexes were studied for their ability to bind DNA, cleave DNA, and exhibit genotoxicity and anticancer activity. The sulfonamide derivative played a crucial role in determining the complex's interaction with DNA, offering insights into designing metal-based anticancer drugs (González-Álvarez et al., 2013).

Novel Syntheses of Heterocyclic Compounds

Research into isocyanide-based one-pot multicomponent reactions led to the synthesis of tetrahydrobenzo[b][1,4]oxazepine or malonamide derivatives. These reactions highlight the versatility of isocyanides in organic synthesis and the potential for creating diverse heterocyclic compounds (Shaabani et al., 2010).

properties

IUPAC Name

N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-4-methylbenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O4S/c1-5-22-17-11-8-15(12-18(17)26-13-20(3,4)19(22)23)21-27(24,25)16-9-6-14(2)7-10-16/h6-12,21H,5,13H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJRDYGQHHXFBHT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C)OCC(C1=O)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

388.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.